Cas no 763124-65-8 (N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide)

• Product Name: N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide
• CAS No: 763124-65-8
• MF: C₂₀H₂₅N₃O
• MW: 323.43200469017
• CID: 2858629
• PubChem ID: 4586809
• Update Time: 2025-05-24

N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-(4-phenylpiperazin-1-yl)acetamide
• N-(4-ETHYLPHENYL)-2-(4-PHENYLPIPERAZINO)ACETAMIDE
• BDBM50463121
• AKOS000363424
• JS-2939
• N-(4-ETHYLPHENYL)-2-(4-PHENYL-1-PIPERAZINYL)ACETAMIDE
• CHEMBL4242641
• STK278900
• 763124-65-8
• 645-298-9
• N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide

• Inchi： 1S/C20H25N3O/c1-2-17-8-10-18(11-9-17)21-20(24)16-22-12-14-23(15-13-22)19-6-4-3-5-7-19/h3-11H,2,12-16H2,1H3,(H,21,24)
• InChI Key： XTUPAIFUTHNIHK-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(C2C=CC=CC=2)CC1)NC1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 323.199762429Da
• Monoisotopic Mass: 323.199762429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.6Ų

Additional information on N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide

Comprehensive Overview of N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide (CAS No. 763124-65-8)

N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide (CAS No. 763124-65-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and acetamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may influence receptor binding and modulation, making it a subject of study in central nervous system (CNS) disorders and other therapeutic areas.

The molecular structure of N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide includes a phenylpiperazine group, a feature shared with several clinically relevant compounds. This structural similarity has led to investigations into its potential as a ligand for various neurotransmitter receptors. With the growing interest in neuropharmacology and precision medicine, this compound is frequently discussed in the context of targeted therapy and drug design optimization.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational chemistry. N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide has been identified as a candidate for further exploration due to its potential interactions with G-protein-coupled receptors (GPCRs), a key focus in modern pharmacology. Its CAS No. 763124-65-8 is often referenced in academic literature and patent filings, highlighting its relevance in ongoing research.

One of the most searched questions related to this compound is its synthetic pathway and scalability. Researchers and manufacturers are keen to understand the optimal conditions for its production, including yield improvement and purity enhancement. Additionally, the compound's solubility and stability under various conditions are critical parameters for its potential formulation into viable drug products.

The rise of artificial intelligence (AI) in drug discovery has further amplified interest in compounds like N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide. AI-driven platforms are increasingly used to predict its bioactivity and toxicity profiles, reducing the time and cost associated with traditional screening methods. This aligns with the broader trend of digital transformation in the pharmaceutical industry, where machine learning and big data analytics play pivotal roles.

Another area of interest is the compound's potential role in addressing neurological disorders, such as anxiety and depression. Given the global burden of mental health conditions, there is a pressing need for innovative therapeutics. The piperazine core of N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide is structurally analogous to several psychoactive drugs, prompting studies into its mechanism of action and efficacy in preclinical models.

From an industrial perspective, the compound's patent landscape and intellectual property (IP) status are frequently queried. Companies and academic institutions are actively investigating its commercial potential, particularly in generic drug development and biopharmaceutical innovation. The CAS No. 763124-65-8 serves as a unique identifier in these discussions, ensuring precise communication across stakeholders.

Environmental and regulatory compliance is another hot topic tied to this compound. As sustainability becomes a priority in chemical manufacturing, researchers are evaluating the green chemistry aspects of its synthesis. This includes minimizing hazardous byproducts and optimizing energy efficiency during production, aligning with global initiatives like the United Nations Sustainable Development Goals (SDGs).

In summary, N-(4-Ethylphenyl)-2-(4-phenyl-1-piperazinyl)acetamide (CAS No. 763124-65-8) represents a promising candidate in the realm of medicinal chemistry and pharmaceutical research. Its structural features, potential therapeutic applications, and relevance to cutting-edge technologies like AI-driven drug discovery make it a compound of enduring interest. As scientific and industrial communities continue to explore its capabilities, this molecule is likely to remain a focal point in the quest for next-generation therapeutics.